tert-Butyl 4-(aminomethyl)-4-[2-(trifluoromethyl)benzyl]piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Tert-Butyl 4-(aminomethyl)-4-[2-(trifluoromethyl)benzyl]piperidine-1-carboxylate, also known as TATB, is a compound that has gained significant attention in the field of scientific research due to its unique properties. TATB is a piperidine derivative that has been synthesized using various methods, and it has been found to have several applications in scientific research.
Scientific Research Applications
Synthesis and Applications in Cancer Research
Tert-butyl 4-(aminomethyl)-4-[2-(trifluoromethyl)benzyl]piperidine-1-carboxylate, as a chemical compound, has been explored in various scientific research contexts, particularly in the synthesis of intermediates for small molecule anticancer drugs. One significant application is its use in creating intermediates for drugs targeting the PI3K/AKT/mTOR pathway in cancer, which is crucial for cell growth and survival. Resistance to tyrosine kinase inhibitors in cancer treatments has driven the need for new antitumor drugs, and compounds containing this tert-butyl structure have shown promise in this area (Zhang, Ye, Xu, & Xu, 2018).
Role in Synthesis of Biologically Active Compounds
The tert-butyl structure is also crucial in synthesizing biologically active compounds, like crizotinib. It serves as an important intermediate in the synthesis process, showcasing its versatility in medicinal chemistry (Kong et al., 2016).
Intermediate in Benziimidazole Compounds Synthesis
Another research application includes its role as an intermediate in the synthesis of biologically active benziimidazole compounds. Such compounds have a broad range of biological activities, highlighting the compound's significance in developing new pharmaceuticals (Ya-hu, 2010).
Key Intermediate in Vandetanib Synthesis
Moreover, it is a key intermediate in the synthesis of Vandetanib, a drug used to treat certain types of cancer. This demonstrates its critical role in the pharmaceutical industry, especially in cancer treatment (Wang, Wang, Tang, & Xu, 2015).
properties
IUPAC Name |
tert-butyl 4-(aminomethyl)-4-[[2-(trifluoromethyl)phenyl]methyl]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27F3N2O2/c1-17(2,3)26-16(25)24-10-8-18(13-23,9-11-24)12-14-6-4-5-7-15(14)19(20,21)22/h4-7H,8-13,23H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIVKHENHHALGEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)(CC2=CC=CC=C2C(F)(F)F)CN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.